DSPE-PEG(2000)-Mannose

• Molecular Formula: C59H106N3O17PS
• Molecular Weight: 1192.5 g/mol
• InChI: InChI=1S/C59H106N3O17PS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-52(64)74-46-50(77-53(65)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)47-76-80(70,71)75-42-40-61-59(69)73-44-43-72-41-39-60-58(81)62-48-35-37-49(38-36-48)78-57-56(68)55(67)54(66)51(45-63)79-57/h35-38,50-51,54-57,63,66-68H,3-34,39-47H2,1-2H3,(H,61,69)(H,70,71)(H2,60,62,81)
• InChIKey: HCFNARVABOJEGU-UHFFFAOYSA-N

DSPE-PEG(2000)-Mannose Targeted Immune Delivery

DSPE-PEG(2000)-Mannose is a functionalized phospholipid composed of a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor, a 2000 Da polyethylene glycol (PEG) spacer, and a terminal mannose ligand . The compound self-assembles into liposomal bilayers or lipid nanoparticles (LNPs), where the PEG2000 chain provides steric stabilization to extend systemic circulation while the mannose moiety enables receptor-mediated targeting of mannose receptor (CD206)-expressing cells, primarily macrophages, dendritic cells, and tumor-associated macrophages (TAMs) [1]. This tripartite architecture is specifically engineered to decouple circulation persistence from active targeting—a design choice that distinguishes this compound from non-PEGylated mannose conjugates and non-targeted PEG-lipids alike [2].

Assembly Liposomal bilayer / LNP self-assembly

Circulation Steric stabilization via PEG2000 spacer

Targeting CD206-mediated macrophage / dendritic cell delivery

• [1] Yeo S, Lee H, Lee J, Lee H, Mok H. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. International Journal of Pharmaceutics. 2024; 124540. View Source
• [2] Opanasopit P, Nishikawa M, Managit C, Yamashita F, Hashida M. Control of hepatic disposition of mannosylated liposomes by PEGylation: Effect of the molecular weight of PEG and the density of PEG and mannose. S.T.P. Pharma Sciences. 2003; 13(1): 57-62. View Source

DSPE-PEG(2000)-Mannose: Why Substitution Fails

The substitution of DSPE-PEG(2000)-Mannose with either non-targeted PEG-lipids (e.g., DSPE-mPEG2000) or alternative sugar-functionalized analogs (e.g., DSPE-PEG-Galactose or DSPE-PEG-Glucose) fundamentally alters biodistribution and cellular uptake specificity. Non-mannosylated PEG-lipids rely exclusively on passive accumulation and fail to engage CD206-mediated endocytosis, resulting in up to 3-fold reduced accumulation in spleen and macrophage-rich tissues . Conversely, substituting mannose with galactose redirects hepatic uptake predominantly toward parenchymal hepatocytes (P:NP ratio 93:7) rather than the Kupffer cells targeted by mannose-conjugated formulations [1]. Even within mannose-functionalized systems, the PEG spacer length critically modulates receptor accessibility: PEG5000 chains sterically shield the mannose ligand to the extent that mannose-mediated hepatic uptake is completely inhibited, whereas PEG350 permits gradual but uncontrolled liver accumulation [2]. These parameters—ligand identity, PEG chain length, and mannose surface density—are not interchangeable without quantifiable, experimentally validated consequences for targeting efficiency and off-tissue distribution.

! Non-mannosylated PEG-lipids lack CD206 engagement and may reduce splenic/macrophage accumulation by up to 3-fold relative to targeted formulations.

! Galactose analogs shift intrahepatic distribution to hepatocytes (P:NP 93:7) instead of Kupffer cells, altering cell-type specificity.

! PEG5000 over-shields mannose and abolishes receptor-mediated hepatic uptake; PEG350 permits gradual uncontrolled liver accumulation.

• [1] Nag A, Ghosh PC. Assessment of targeting potential of galactosylated and mannosylated sterically stabilized liposomes to different cell types of mouse liver. Journal of Drug Targeting. 1999; 6(6): 427-438. View Source
• [2] Opanasopit P, Nishikawa M, Managit C, Yamashita F, Hashida M. Control of hepatic disposition of mannosylated liposomes by PEGylation: Effect of the molecular weight of PEG and the density of PEG and mannose. S.T.P. Pharma Sciences. 2003; 13(1): 57-62. View Source

DSPE-PEG(2000)-Mannose Differentiation Evidence

Splenic Accumulation Enhancement

High PEG shielding LNPs co-decorated with DSPE-methoxyPEG (DP) and DSPE-PEG-mannose (DPM) at a DP/DPM molar ratio of 5/5 exhibited 2.7-fold greater accumulation in the red pulp of spleens compared to naked sLNPs lacking mannose functionalization following intravenous administration in mice [1]. This quantification was derived from in vivo biodistribution analysis of phosphatidylserine-incorporated LNPs (sLNPs) physically decorated with mannose-conjugated DSPE-PEG (DPM) at varying densities, with fluorescence-based organ accumulation measured post-injection [1].

Splenic Accumulation

Head-to-head

2.7-fold higher accumulation in splenic red pulp vs. naked sLNPs

Supports spleen-resident immune cell delivery studies

DP/DPM 5/5 molar ratio; i.v. mice; fluorescence quantification

Evidence Dimension	In vivo spleen accumulation (fold-change vs. naked sLNPs)
Target Compound Data	2.7-fold higher accumulation in splenic red pulp
Comparator Or Baseline	Naked sLNPs (no mannose functionalization)
Quantified Difference	2.7-fold increase (170% relative enhancement)
Conditions	High PEG shielding sLNPs with DP/DPM at 5/5 molar ratio; intravenous injection in mice; red pulp fluorescence quantification

Why This Matters

This 2.7-fold splenic targeting advantage directly translates to enhanced delivery efficiency for nucleic acid-based vaccines and immunotherapeutics requiring spleen-resident immune cell engagement.

• [1] Yeo S, Lee H, Lee J, Lee H, Mok H. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. International Journal of Pharmaceutics. 2024; 124540. View Source

PEG Spacer Length Modulates Hepatic Targeting

In a systematic evaluation of PEG molecular weight effects on mannosylated liposome hepatic disposition, PEG5000-DSPE and PEG2000-DSPE both completely inhibited mannose-mediated hepatic uptake of Man liposomes, whereas PEG350-Man liposomes were gradually delivered to the liver in mice [1]. The study utilized DSPC/Chol liposomes modified with a mannosylated cholesterol derivative (Man-C4-Chol) and PEG-DSPE of varying molecular weights, with tissue distribution characterized via [3H]cholesteryl hexadecyl ether labeling [1].

PEG Spacer Effect

Head-to-head

PEG2000 and PEG5000 both completely inhibited mannose-mediated hepatic uptake; PEG350 permitted gradual delivery

PEG2000 balances shielding with receptor accessibility

DSPC/Chol liposomes 70-90 nm; Man-C4-Chol ligand; i.v. mice

Evidence Dimension	Mannose-mediated hepatic uptake in vivo
Target Compound Data	PEG2000-DSPE: complete inhibition of mannose-mediated hepatic uptake
Comparator Or Baseline	PEG350-Man liposomes (gradual hepatic delivery) and PEG5000-DSPE (complete inhibition)
Quantified Difference	Qualitative binary outcome: PEG2000 and PEG5000 both completely inhibit uptake vs. PEG350 permits gradual accumulation
Conditions	DSPC/Chol liposomes (70-90 nm); Man-C4-Chol as mannose ligand; intravenous injection in mice; [3H]che labeling

Why This Matters

PEG2000 balances steric shielding with receptor accessibility—unlike PEG5000, which over-shields the mannose ligand, and PEG350, which fails to provide adequate circulation persistence—making DSPE-PEG(2000)-Mannose the empirically validated choice for formulations requiring both extended circulation and retained targeting functionality.

• [1] Opanasopit P, Nishikawa M, Managit C, Yamashita F, Hashida M. Control of hepatic disposition of mannosylated liposomes by PEGylation: Effect of the molecular weight of PEG and the density of PEG and mannose. S.T.P. Pharma Sciences. 2003; 13(1): 57-62. View Source

Mannose vs Galactose Liver Cell Targeting

Biodistribution studies in mice revealed that mannosylation of sterically stabilized liposomes containing PEG-2000-DSPE shifted intrahepatic distribution toward Kupffer cells (non-parenchymal cells), whereas galactosylation of the same sterically stabilized liposomes directed distribution predominantly toward parenchymal hepatocytes with a P:NP ratio of 93:7 [1]. Conventional non-glycosylated liposomes without PEG-2000-DSPE exhibited a P:NP distribution of 40:60, while incorporation of PEG-2000-DSPE alone shifted this to 47:53—demonstrating that the sugar ligand, not PEGylation, determines cell-type specificity [1].

Mannose vs Galactose

Head-to-head

Mannose shifted distribution to Kupffer cells; galactose gave P:NP ratio 93:7 (hepatocyte-dominant)

Validates CD206-specific Kupffer/macrophage targeting

NGPE liposomes + PEG2000-DSPE; i.v. mice; cell fractionation

Evidence Dimension	Intrahepatic parenchymal:non-parenchymal cell distribution ratio
Target Compound Data	Mannosylated sterically stabilized liposomes: distribution shifted toward Kupffer cells (non-parenchymal)
Comparator Or Baseline	Galactosylated sterically stabilized liposomes: P:NP ratio 93:7 (hepatocyte-targeted); Non-glycosylated PEG-liposomes: P:NP 47:53
Quantified Difference	Qualitative directional shift: mannose → non-parenchymal (Kupffer cells); galactose → parenchymal (93:7 ratio)
Conditions	NGPE-containing liposomes with PEG-2000-DSPE; intravenous administration in mice; hepatic cell fractionation and radioactivity quantification

Why This Matters

This differential targeting validates that DSPE-PEG(2000)-Mannose specifically addresses macrophage/Kupffer cell delivery applications, whereas galactose-functionalized analogs (even with identical PEG2000-DSPE architecture) are hepatocyte-specific—a critical distinction for procurement decisions in immunomodulatory vs. hepatocyte-directed research programs.

• [1] Nag A, Ghosh PC. Assessment of targeting potential of galactosylated and mannosylated sterically stabilized liposomes to different cell types of mouse liver. Journal of Drug Targeting. 1999; 6(6): 427-438. View Source

Tumor Spheroid Penetration and Macrophage Internalization

In a comparative evaluation of conventional bare liposomes, PEGylated liposomes, and mannosylated liposomes, mannosylated liposomes exhibited superior in vitro cellular internalization and enhanced tumor spheroid penetration, effects attributed specifically to mannose receptor-mediated TAM-targeting [1]. Furthermore, mannosylated liposomes promoted the polarization of both M0 and M2 macrophages to the M1 phenotype by enhancing the expression ratio of CD86/CD206 in vitro, and inhibited G422 glioma tumor growth in vivo, as evidenced by reduced TAM surface marker expression [1].

TAM Engagement

Head-to-head

Reported higher internalization and tumor spheroid penetration vs. bare/PEGylated liposomes; enhanced CD86/CD206 ratio in vitro

Supports TAM repolarization research and tumor microenvironment delivery

G422 glioma spheroid model; in vivo tumor growth inhibition observed

Evidence Dimension	Cellular internalization, tumor spheroid penetration, and macrophage polarization
Target Compound Data	Superior internalization and spheroid penetration; enhanced CD86/CD206 expression ratio (M1 polarization)
Comparator Or Baseline	Conventional bare liposomes and PEGylated liposomes (without mannose)
Quantified Difference	Qualitative superiority (superior internalization) plus phenotypic shift (M0/M2 → M1 via CD86/CD206 ratio enhancement)
Conditions	In vitro macrophage models; G422 glioma tumor spheroid penetration assay; in vivo G422 glioma tumor-bearing mouse model

Why This Matters

The demonstrated superiority over both bare and PEGylated liposomes in TAM engagement and tumor spheroid penetration establishes DSPE-PEG(2000)-Mannose as the preferred functional lipid for formulations targeting the immunosuppressive tumor microenvironment—an application where non-mannosylated analogs fail to achieve comparable immune cell-specific uptake.

• [1] Ye J, Yang Y, Dong W, Gao Y, Meng Y, Wang H, Li L, Jin J, Ji M, Xia X, Chen X, Jin Y, Liu Y. Drug-free mannosylated liposomes inhibit tumor growth by promoting the polarization of tumor-associated macrophages. International Journal of Nanomedicine. 2019; 14: 3203-3220. View Source

Enhanced APC Gene Transfection with Mannose Lipoplex

Mannosylated cationic liposomes (Man liposomes) induced significantly higher pUb-M gene transfection into splenic dendritic cells and macrophages compared to unmodified lipoplex and naked DNA controls [1]. The study further demonstrated that Man lipoplex strongly induced cytotoxic T lymphocyte (CTL) activity against melanoma B16BL6 cells, inhibited tumor growth, and prolonged survival after tumor challenge relative to unmodified liposomes and standard intramuscular naked pDNA administration [1].

APC Transfection

Head-to-head

Statistically significant higher gene transfection in splenic DCs/macrophages vs. unmodified lipoplex and naked DNA

Supports APC-targeted nucleic acid delivery studies

Man-C4-Chol cationic liposomes; melanoma pDNA; CTL induction shown

Evidence Dimension	Gene transfection efficiency in APCs; CTL activity; tumor growth inhibition; survival prolongation
Target Compound Data	Significantly higher transfection (statistically significant vs. unmodified); strong CTL induction; tumor inhibition; survival prolongation
Comparator Or Baseline	Unmodified lipoplex; naked pDNA (intramuscular standard method)
Quantified Difference	Statistically significant enhancement (p < 0.05) in transfection and downstream immunological outcomes
Conditions	DOTMA/Man-C4-Chol/Chol cationic liposomes; melanoma-associated pUb-M pDNA; intraperitoneal administration in B16BL6 melanoma mouse model

Why This Matters

This direct evidence of superior APC transfection and enhanced anti-tumor immune response validates DSPE-PEG(2000)-Mannose as the empirically supported targeting excipient for DNA vaccine and nucleic acid delivery applications where unmodified liposomes fail to achieve therapeutically meaningful APC engagement.

• [1] Development of an antigen-presenting cell-targeted DNA vaccine against melanoma by mannosylated liposomes. Biomaterials. 2007. View Source

DSPE-PEG(2000)-Mannose: Key Applications

Spleen-Targeted mRNA/LNP Vaccines

Formulators developing mRNA or nucleic acid vaccines intended for splenic immune cell engagement should prioritize DSPE-PEG(2000)-Mannose over non-targeted DSPE-mPEG2000. The 2.7-fold enhancement in splenic red pulp accumulation demonstrated in vivo [1] directly supports improved vaccine delivery to spleen-resident macrophages and dendritic cells. Optimal performance requires high PEG shielding combined with moderate mannose density (DP/DPM ratio of 5/5) [1].

TAM Targeting for Immuno-Oncology

DSPE-PEG(2000)-Mannose-functionalized liposomes exhibit superior in vitro internalization and tumor spheroid penetration compared to both bare liposomes and non-targeted PEGylated liposomes [2]. The compound enables TAM repolarization from M2 to M1 phenotype (via enhanced CD86/CD206 ratio), a functional outcome not achievable with non-mannosylated lipid excipients. This application is supported by in vivo tumor growth inhibition in G422 glioma models [2].

APC-Targeted DNA Vaccines and Nucleic Acid Delivery

For DNA vaccines and siRNA/mRNA delivery requiring selective uptake by dendritic cells and macrophages, DSPE-PEG(2000)-Mannose provides statistically significant enhancement of gene transfection efficiency in APCs compared to unmodified lipoplexes [3]. This translates to stronger CTL induction and prolonged survival in melanoma challenge models—outcomes that non-targeted liposomal formulations fail to achieve at comparable doses [3].

Kupffer Cell-Specific Hepatic Delivery

Researchers requiring liver non-parenchymal cell (Kupffer cell) targeting rather than hepatocyte delivery should select DSPE-PEG(2000)-Mannose over galactose-functionalized alternatives. Mannosylation directs intrahepatic distribution toward Kupffer cells, whereas galactosylation with identical PEG2000-DSPE architecture achieves a P:NP ratio of 93:7 (hepatocyte-dominant) [4]. This cell-type specificity is ligand-dependent and cannot be achieved through PEG chain length or density adjustments alone [4].

Application

Selection Property

Validation Focus

Spleen-targeted mRNA/LNP delivery research

CD206-mediated splenic accumulation

In vivo biodistribution vs. non-targeted LNP

Tumor-associated macrophage (TAM) repolarization studies

Mannose receptor-mediated internalization and spheroid penetration

In vitro polarization assay and tumor spheroid model

APC-targeted DNA/mRNA vaccine research

Enhanced gene transfection in dendritic cells and macrophages

CTL induction and tumor challenge model endpoints

Kupffer cell-specific hepatic delivery research

Ligand-dependent non-parenchymal cell targeting

Intrahepatic P:NP distribution and cell fractionation

• [1] Yeo S, Lee H, Lee J, Lee H, Mok H. Optimization of polyethylene glycol shielding and mannose density on the lipid nanoparticles for efficient delivery to macrophages and spleens. International Journal of Pharmaceutics. 2024; 124540. View Source
• [2] Ye J, Yang Y, Dong W, Gao Y, Meng Y, Wang H, Li L, Jin J, Ji M, Xia X, Chen X, Jin Y, Liu Y. Drug-free mannosylated liposomes inhibit tumor growth by promoting the polarization of tumor-associated macrophages. International Journal of Nanomedicine. 2019; 14: 3203-3220. View Source
• [3] Development of an antigen-presenting cell-targeted DNA vaccine against melanoma by mannosylated liposomes. Biomaterials. 2007. View Source
• [4] Nag A, Ghosh PC. Assessment of targeting potential of galactosylated and mannosylated sterically stabilized liposomes to different cell types of mouse liver. Journal of Drug Targeting. 1999; 6(6): 427-438. View Source